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Compound of Interest

Compound Name: 4,4'-Diiodobiphenyl

Cat. No.: B1208875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4,4'-Diiodobiphenyl, a key

chemical intermediate in various fields, including organic synthesis and materials science. This

guide details its core physicochemical properties, provides a representative experimental

protocol for its application in cross-coupling reactions, and illustrates the associated workflow.

Core Properties of 4,4'-Diiodobiphenyl
4,4'-Diiodobiphenyl is a halogenated aromatic compound characterized by a biphenyl

backbone substituted with two iodine atoms at the para positions. Its chemical structure makes

it a valuable precursor in the synthesis of complex organic molecules and advanced materials.

[1]

The essential physicochemical properties of 4,4'-Diiodobiphenyl are summarized in the table

below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₂H₈I₂ [2][3][4]

Molecular Weight 406.00 g/mol [2][5]

CAS Number 3001-15-8 [1][4]

Appearance
Pale yellow to beige crystalline

powder
[1][4]

Melting Point 201 - 204 °C [1]

Boiling Point 380.9 ± 35.0 °C (Predicted) [3]

Density 2.041 ± 0.06 g/cm³ (Predicted) [3]

Solubility Soluble in hot Toluene [4]

Applications in Synthetic Chemistry
The reactivity of the carbon-iodine bonds in 4,4'-Diiodobiphenyl makes it an excellent

substrate for various palladium-catalyzed cross-coupling reactions, such as the Suzuki and

Sonogashira reactions.[1][2] These reactions are fundamental in medicinal chemistry and

materials science for the construction of carbon-carbon bonds, enabling the synthesis of

pharmaceuticals, organic light-emitting diodes (OLEDs), and liquid crystals.[1]

Experimental Protocol: Sonogashira Coupling
The Sonogashira cross-coupling reaction is a powerful method for forming a carbon-carbon

bond between a terminal alkyne and an aryl or vinyl halide.[6][7] The following is a

representative protocol for the double Sonogashira coupling of 4,4'-Diiodobiphenyl with a

terminal alkyne.

Reaction Scheme:

I-C₆H₄-C₆H₄-I + 2 H−C≡C-R -> R-C≡C-C₆H₄-C₆H₄-C≡C-R

Materials and Reagents:
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4,4'-Diiodobiphenyl

Terminal Alkyne (e.g., Phenylacetylene)

Palladium Catalyst (e.g., Pd(PPh₃)₂Cl₂)

Copper(I) Cocatalyst (e.g., Copper(I) iodide, CuI)

Base (e.g., Diisopropylamine or Triethylamine)

Anhydrous Solvent (e.g., Tetrahydrofuran (THF) or Toluene)

Celite®

Ethyl Acetate (EtOAc)

Saturated aqueous NH₄Cl, NaHCO₃, and brine

Anhydrous Na₂SO₄ or MgSO₄

Silica Gel for chromatography

Procedure:

Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen),

combine 4,4'-Diiodobiphenyl (1.0 eq), the palladium catalyst (e.g., 2-5 mol%), and the

copper(I) cocatalyst (e.g., 1-3 mol%).

Solvent and Reagent Addition: Add anhydrous THF via syringe. To this stirred suspension,

sequentially add the base (e.g., 4.0 eq) and the terminal alkyne (2.2 eq).

Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Reactions are typically complete within 3-24 hours.

Work-up:

Upon completion, dilute the reaction mixture with diethyl ether or ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1208875?utm_src=pdf-body
https://www.benchchem.com/product/b1208875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the mixture through a pad of Celite® to remove the catalyst residues, washing the

pad with additional solvent.

Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous

NH₄Cl, saturated aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

to yield the desired disubstituted biphenyl product.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the Sonogashira coupling protocol described

above.
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Caption: Workflow for the Sonogashira coupling of 4,4'-Diiodobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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